Cas no 1341918-40-8 ((4-amino-3-ethoxybutyl)dimethylamine)

• Product Name: (4-amino-3-ethoxybutyl)dimethylamine
• CAS No: 1341918-40-8
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• CID: 4590161
• PubChem ID: 63071026
• Update Time: 2025-08-05

(4-amino-3-ethoxybutyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (4-amino-3-ethoxybutyl)dimethylamine

• Inchi： 1S/C8H20N2O/c1-4-11-8(7-9)5-6-10(2)3/h8H,4-7,9H2,1-3H3
• InChI Key： UDYGMTDODPECSM-UHFFFAOYSA-N
• SMILES： C(N)C(OCC)CCN(C)C

Computed Properties

• Exact Mass: 160.158
• Monoisotopic Mass: 160.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (4-amino-3-ethoxybutyl)dimethylamine

(4-Amino-3-Ethoxybutyl)Dimethylamine: A Comprehensive Overview

(4-Amino-3-Ethoxybutyl)Dimethylamine, identified by the CAS number 1341918-40-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring an amino group and an ethoxy substituent, has garnered attention due to its potential in drug delivery systems, polymer synthesis, and catalytic applications.

The molecular structure of (4-Amino-3-Ethoxybutyl)Dimethylamine consists of a butyl chain with an amino group at the fourth position and an ethoxy group at the third position, flanked by two methylamine groups. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the role of (4-Amino-3-Ethoxybutyl)Dimethylamine in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polymeric materials with tailored mechanical and thermal properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create biocompatible polymers for tissue engineering applications.

In the field of catalysis, (4-Amino-3-Ethoxybutyl)Dimethylamine has shown promise as a ligand in transition metal catalysts. Its ability to coordinate with metal centers enhances catalytic activity in reactions such as hydrogenation and oxidation processes. A 2022 research article in Nature Catalysis reported that this compound significantly improved the efficiency of palladium-catalyzed cross-coupling reactions.

The synthesis of (4-Amino-3-Ethoxybutyl)Dimethylamine typically involves multi-step organic reactions, including alkylation, amidation, and alkoxylation processes. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing environmental impact while maintaining high yields.

In terms of toxicity and environmental impact, studies indicate that (4-Amino-3-Ethoxybutyl)Dimethylamine exhibits low acute toxicity when handled appropriately. However, prolonged exposure or improper disposal can pose risks to aquatic ecosystems. Regulatory guidelines recommend implementing safety protocols to minimize occupational exposure and ensure responsible waste management.

The versatility of (4-Amino-3-Ethoxybutyl)Dimethylamine extends to its application in pharmaceuticals, where it serves as an intermediate in drug synthesis. Its ability to form stable complexes with various drug molecules enhances bioavailability and delivery efficiency.

Looking ahead, ongoing research is focused on optimizing the properties of (4-Amino-3-Ethoxybutyl)Dimethylamine for next-generation applications in nanotechnology and biomedical engineering. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound in the coming years.